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  3. 2-Naphthalenecarboxamide, 4,4'-[1,2-ethanediylbis[iminosulfonyl(6-methoxy-3,1-phenylene)azo]]bis[N-(4-ethoxyphenyl)-3-hydroxy-
2-Naphthalenecarboxamide, 4,4'-[1,2-ethanediylbis[iminosulfonyl(6-methoxy-3,1-phenylene)azo]]bis[N-(4-ethoxyphenyl)-3-hydroxy- 2-Naphthalenecarboxamide, 4,4'-[1,2-ethanediylbis[iminosulfonyl(6-methoxy-3,1-phenylene)azo]]bis[N-(4-ethoxyphenyl)-3-hydroxy-
Brand Name: Vulcanchem
CAS No.: 12216-95-4
VCID: VC20942462
InChI: InChI=1S/C54H50N8O12S2/c1-5-73-37-19-15-35(16-20-37)57-53(65)43-29-33-11-7-9-13-41(33)49(51(43)63)61-59-45-31-39(23-25-47(45)71-3)75(67,68)55-27-28-56-76(69,70)40-24-26-48(72-4)46(32-40)60-62-50-42-14-10-8-12-34(42)30-44(52(50)64)54(66)58-36-17-21-38(22-18-36)74-6-2/h7-26,29-32,55-56,63-64H,5-6,27-28H2,1-4H3,(H,57,65)(H,58,66)
SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)S(=O)(=O)NCCNS(=O)(=O)C5=CC(=C(C=C5)OC)N=NC6=C(C(=CC7=CC=CC=C76)C(=O)NC8=CC=C(C=C8)OCC)O)OC
Molecular Formula: C54H50N8O12S2
Molecular Weight: 1067.2 g/mol

2-Naphthalenecarboxamide, 4,4'-[1,2-ethanediylbis[iminosulfonyl(6-methoxy-3,1-phenylene)azo]]bis[N-(4-ethoxyphenyl)-3-hydroxy-

CAS No.: 12216-95-4

Cat. No.: VC20942462

Molecular Formula: C54H50N8O12S2

Molecular Weight: 1067.2 g/mol

* For research use only. Not for human or veterinary use.

2-Naphthalenecarboxamide, 4,4'-[1,2-ethanediylbis[iminosulfonyl(6-methoxy-3,1-phenylene)azo]]bis[N-(4-ethoxyphenyl)-3-hydroxy- - 12216-95-4

Specification

CAS No. 12216-95-4
Molecular Formula C54H50N8O12S2
Molecular Weight 1067.2 g/mol
IUPAC Name N-(4-ethoxyphenyl)-4-[[5-[2-[[3-[[3-[(4-ethoxyphenyl)carbamoyl]-2-hydroxynaphthalen-1-yl]diazenyl]-4-methoxyphenyl]sulfonylamino]ethylsulfamoyl]-2-methoxyphenyl]diazenyl]-3-hydroxynaphthalene-2-carboxamide
Standard InChI InChI=1S/C54H50N8O12S2/c1-5-73-37-19-15-35(16-20-37)57-53(65)43-29-33-11-7-9-13-41(33)49(51(43)63)61-59-45-31-39(23-25-47(45)71-3)75(67,68)55-27-28-56-76(69,70)40-24-26-48(72-4)46(32-40)60-62-50-42-14-10-8-12-34(42)30-44(52(50)64)54(66)58-36-17-21-38(22-18-36)74-6-2/h7-26,29-32,55-56,63-64H,5-6,27-28H2,1-4H3,(H,57,65)(H,58,66)
Standard InChI Key YILYGSPBVYHUBA-QIAXQHNFSA-N
Isomeric SMILES CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3/C(=N/NC4=C(C=CC(=C4)S(=O)(=O)NCCNS(=O)(=O)C5=CC(=C(C=C5)OC)N/N=C/6\C(=O)C(=CC7=CC=CC=C67)C(=O)NC8=CC=C(C=C8)OCC)OC)/C2=O
SMILES CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)S(=O)(=O)NCCNS(=O)(=O)C5=CC(=C(C=C5)OC)N=NC6=C(C(=CC7=CC=CC=C76)C(=O)NC8=CC=C(C=C8)OCC)O)OC
Canonical SMILES CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=NNC4=C(C=CC(=C4)S(=O)(=O)NCCNS(=O)(=O)C5=CC(=C(C=C5)OC)NN=C6C7=CC=CC=C7C=C(C6=O)C(=O)NC8=CC=C(C=C8)OCC)OC)C2=O

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